Cas no 13263-74-6 (D-Xylose, diethyldithioacetal (9CI))

• Product Name: D-Xylose, diethyldithioacetal (9CI)
• CAS No: 13263-74-6
• MF: C₉H₂₀O₄S₂
• MW: 256.382700920105
• CID: 175202
• PubChem ID: 6710816
• Update Time: 2025-04-19

D-Xylose, diethyldithioacetal (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Xylose, diethyldithioacetal (9CI)
• 5,5-bis(ethylsulfanyl)pentane-1,2,3,4-tetrol
• 1,1-dithioethyl-D-xylose
• D-xylose diethyl dithioacetal
• D-Xylose-diaethyldithioacetal
• D-Xylose-diethyldithioacetal
• D-Xylose-diethylmercaptal
• JFD 00281
• Maybridge1_004296
• HMS553L08
• xylose diethyldithioacetal
• 13263-74-6
• SCHEMBL3441862
• MFCD09864647
• (2R,3S,4R)-5,5-Bis(ethylthio)pentane-1,2,3,4-tetraol
• (2R,3S,4R)-5,5-bis(ethylsulfanyl)pentane-1,2,3,4-tetrol

• Inchi： 1S/C9H20O4S2/c1-3-14-9(15-4-2)8(13)7(12)6(11)5-10/h6-13H,3-5H2,1-2H3/t6-,7+,8-/m1/s1
• InChI Key： IZQLWYVNJTUXNP-GJMOJQLCSA-N
• SMILES： S(CC)C([C@@H]([C@H]([C@@H](CO)O)O)O)SCC

Computed Properties

• Exact Mass: 256.0804
• Monoisotopic Mass: 256.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.304
• Boiling Point: 496.1°Cat760mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.583
• PSA: 80.92
• LogP: -0.10630